Cas no 2176843-69-7 (N-(7-Chloro-3,4-dihydro-2H-1-benzopyran-3-yl)-2-propenamide)

• Product Name: N-(7-Chloro-3,4-dihydro-2H-1-benzopyran-3-yl)-2-propenamide
• CAS No: 2176843-69-7
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• CID: 5408468
• Update Time: 2025-07-02

N-(7-Chloro-3,4-dihydro-2H-1-benzopyran-3-yl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-(7-Chloro-3,4-dihydro-2H-1-benzopyran-3-yl)-2-propenamide

• Inchi： 1S/C12H12ClNO2/c1-2-12(15)14-10-5-8-3-4-9(13)6-11(8)16-7-10/h2-4,6,10H,1,5,7H2,(H,14,15)
• InChI Key： DWDANBYEZCYYQJ-UHFFFAOYSA-N
• SMILES： C(NC1CC2=CC=C(Cl)C=C2OC1)(=O)C=C

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 436.7±45.0 °C(Predicted)
• pka: 13.76±0.20(Predicted)

Additional information on N-(7-Chloro-3,4-dihydro-2H-1-benzopyran-3-yl)-2-propenamide

Professional Introduction to N-(7-Chloro-3,4-dihydro-2H-1-benzopyran-3-yl)-2-propenamide (CAS No. 2176843-69-7)

N-(7-Chloro-3,4-dihydro-2H-1-benzopyran-3-yl)-2-propenamide (CAS No. 2176843-69-7) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the benzopyran class of heterocycles, which are known for their diverse biological activities and potential therapeutic applications. The presence of a chloro substituent and an amide functional group in its molecular structure imparts unique chemical properties that make it a promising candidate for further investigation.

The benzopyran scaffold is a privileged structure in medicinal chemistry, often found in natural products and bioactive molecules. Compounds containing this motif have been extensively studied for their roles as antimicrobial, anti-inflammatory, and anticancer agents. The specific substitution pattern in N-(7-Chloro-3,4-dihydro-2H-1-benzopyran-3-yl)-2-propenamide, particularly the chloro group at the 7-position and the amide linkage at the 3-position, is believed to contribute to its unique pharmacological profile.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with improved pharmacokinetic properties and reduced toxicity. N-(7-Chloro-3,4-dihydro-2H-1-benzopyran-3-yl)-2-propenamide has emerged as a compound of interest due to its potential to interact with biological targets in a manner that may lead to therapeutic benefits. The amide group in its structure suggests that it may have protease inhibition activity, which is a key mechanism of action for many drugs used to treat inflammatory and degenerative diseases.

The synthesis of N-(7-Chloro-3,4-dihydro-2H-1-benzopyran-3-yl)-2-propenamide involves multi-step organic transformations that highlight the synthetic versatility of benzopyran derivatives. The chloro-substituted benzopyran core can be synthesized through cyclization reactions followed by functional group modifications. The introduction of the amide group at the 3-position typically involves reactions such as condensation with appropriate carboxylic acid derivatives under acidic or basic conditions.

The pharmacological evaluation of N-(7-Chloro-3,4-dihydro-2H-1-benzopyran-3-yl)-2-propenamide has been the focus of several recent studies. Researchers have explored its potential as an inhibitor of various enzymes and receptors implicated in human diseases. For instance, preliminary in vitro studies have suggested that this compound may exhibit inhibitory activity against certain serine proteases, which are involved in pathways related to inflammation and cancer progression.

The structural features of N-(7-Chloro-3,4-dihydro-2H-1-benzopyran-3-yl)-2-propenamide, particularly the presence of the chloro group and the amide moiety, make it an attractive candidate for further development as a drug candidate. These features not only contribute to its binding affinity but also influence its metabolic stability and bioavailability. Computational modeling studies have been employed to predict how this compound might interact with biological targets at the molecular level, providing insights into its potential mechanisms of action.

In addition to its enzymatic activities, N-(7-Chloro-3,4-dihydro-2H-1-benzopyran-3-y